N-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-[5-methyl-2-(4-oxo-3,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-yl)pyrazol-3-yl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C17H17N5O2S/c1-10-8-14(19-15(23)9-11-4-3-7-25-11)22(21-10)17-18-13-6-2-5-12(13)16(24)20-17/h3-4,7-8H,2,5-6,9H2,1H3,(H,19,23)(H,18,20,24)
• InChI Key: HVRYFXKNBOVSDO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)CC2=CC=CS2)C3=NC4=C(CCC4)C(=O)N3
• Molecular Formula: C17H17N5O2S
• Molecular Weight: 355.4 g/mol
• CAS No.: 1002482-78-1

Description

N-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(thiophen-2-yl)acetamide is a useful research compound. Its molecular formula is C17H17N5O2S and its molecular weight is 355.42. The purity is usually 95%.
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Scientific Research Applications

Antitumor Applications

The compound N-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(thiophen-2-yl)acetamide is structurally related to a range of heterocyclic compounds that have been investigated for their antitumor properties. A notable study involved the synthesis and antitumor evaluation of polyfunctionally substituted heterocyclic compounds derived from a similar precursor, 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide. This precursor was used to synthesize diverse heterocyclic derivatives, including those with thiophene, thiazole, pyrazole, pyridine, pyrimidine, and coumarin rings. The antitumor activities of these compounds were evaluated in vitro for their antiproliferative activity against three human cancer cell lines: breast adenocarcinoma (MCF-7), non-small cell lung cancer (NCI-H460), and CNS cancer (SF-268). Most of the synthesized compounds exhibited significant inhibitory effects, demonstrating the potential of such heterocyclic compounds in cancer therapy (Shams et al., 2010).

Antimicrobial Applications

Another area of application for heterocyclic compounds related to the queried chemical is in antimicrobial treatments. A study focused on the synthesis and antimicrobial evaluation of novel thiazole, pyridone, pyrazole, chromene, and hydrazone derivatives bearing a biologically active sulfonamide moiety. The study aimed at developing new heterocyclic compounds suitable as antimicrobial agents, which were synthesized from a versatile precursor, N-[4-(aminosulfonyl)phenyl]-2-cyanoacetamide. The synthesized compounds were evaluated for their antibacterial and antifungal activities, showing promising results. This highlights the potential of such heterocyclic compounds, including those structurally related to this compound, in the development of new antimicrobial agents (Darwish et al., 2014).